Cas no 2229319-49-5 (3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol
• CAS No: 2229319-49-5
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6086008
• PubChem ID: 165965371
• Update Time: 2025-05-19

3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol
• EN300-1763155
• 2229319-49-5
• 3-(aminomethyl)-3-[4-(1H-pyrazol-1-yl)phenyl]cyclobutan-1-ol

• Inchi： 1S/C14H17N3O/c15-10-14(8-13(18)9-14)11-2-4-12(5-3-11)17-7-1-6-16-17/h1-7,13,18H,8-10,15H2
• InChI Key： GKZWEQCODNKQQJ-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2)N2C=CC=N2)(CN)C1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol

Research Briefing on 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol (CAS: 2229319-49-5)

In recent years, the compound 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol (CAS: 2229319-49-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and functionalized aromatic system, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective formation of the cyclobutane ring. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

From a biological perspective, this compound has demonstrated notable activity as a modulator of key signaling pathways. Research published in the last year has revealed its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic processes. For instance, in vitro assays have shown that 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol exhibits nanomolar affinity for specific kinase targets, making it a candidate for further development in targeted cancer therapies. Additionally, its unique structural features contribute to its favorable pharmacokinetic properties, including improved metabolic stability and bioavailability compared to earlier analogs.

In the context of drug discovery, the compound's mechanism of action has been elucidated through crystallographic studies and molecular dynamics simulations. These investigations have provided insights into its binding mode within the active sites of target proteins, facilitating the design of more potent derivatives. Recent collaborative efforts between academic and industrial research groups have focused on optimizing the scaffold to enhance selectivity and reduce off-target effects, addressing one of the major challenges in kinase inhibitor development.

Looking ahead, the translational potential of 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol is being explored in preclinical models of disease. Early-stage animal studies have reported encouraging results, particularly in models of autoimmune disorders and certain malignancies. However, further toxicological and efficacy studies are warranted to advance this compound into clinical trials. The ongoing research underscores the importance of this molecule as a versatile tool in chemical biology and a promising lead compound for therapeutic development.

In conclusion, 3-(aminomethyl)-3-4-(1H-pyrazol-1-yl)phenylcyclobutan-1-ol represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with significant biological activity. The latest research highlights its potential across multiple therapeutic areas, while also identifying avenues for further optimization. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.